Cas no 2137585-76-1 (3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2137585-76-1
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 6076854
• PubChem ID: 165860808
• Update Time: 2025-07-02

3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-768292
• 2137585-76-1
• 3-(piperazin-1-yl)pyrrolidine-3-carboxylic acid
• 3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H17N3O2/c13-8(14)9(1-2-11-7-9)12-5-3-10-4-6-12/h10-11H,1-7H2,(H,13,14)
• InChI Key： HDPHXGMRZMRDDI-UHFFFAOYSA-N
• SMILES： OC(C1(CNCC1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 64.6Ų

Additional information on 3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid (CAS No. 2137585-76-1): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and chemical research, 3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid (CAS No. 2137585-76-1) has emerged as a compound of significant interest. This heterocyclic derivative, featuring both piperazine and pyrrolidine moieties, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly exploring its unique structural properties, which contribute to its versatility in designing novel bioactive molecules.

The molecular structure of 3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid combines a carboxylic acid functional group with a nitrogen-rich scaffold, making it a valuable building block for synthesizing compounds targeting central nervous system (CNS) disorders, antimicrobial agents, and enzyme inhibitors. Its CAS number 2137585-76-1 is frequently searched in chemical databases, reflecting its growing relevance in academic and industrial settings. Recent trends in AI-driven drug discovery have further amplified interest in such multifunctional intermediates, as they align with the demand for "fragment-based drug design" and "scaffold hopping" strategies.

One of the key advantages of this compound lies in its balanced physicochemical properties. The piperazine ring enhances solubility and bioavailability, while the pyrrolidine-carboxylic acid segment offers stereochemical diversity—a critical factor in modern asymmetric synthesis. Laboratories focusing on "high-throughput screening" or "medicinal chemistry optimization" often prioritize derivatives of this scaffold due to their favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Notably, its structural similarity to proline derivatives has sparked investigations into its role in peptide mimetics and protein-protein interaction modulators.

From a synthetic perspective, 3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid serves as a precursor for constructing more complex architectures. Chemists leverage its reactive sites for amide bond formation, reductive amination, or cyclization reactions—processes central to developing "small-molecule therapeutics." Online forums and research publications frequently discuss its use in parallel synthesis libraries, addressing common queries like "how to modify pyrrolidine cores for improved selectivity" or "piperazine derivatives in kinase inhibition."

Environmental and regulatory considerations also play a role in its adoption. Unlike many traditional intermediates, this compound aligns with green chemistry principles due to its potential for catalytic transformations and minimal byproduct generation. Patent analyses reveal its inclusion in innovations related to "sustainable pharmaceutical manufacturing," a hot topic among ESG (Environmental, Social, and Governance)-focused investors.

In conclusion, 3-(Piperazin-1-yl)pyrrolidine-3-carboxylic acid (CAS No. 2137585-76-1) represents a convergence of synthetic utility and therapeutic potential. Its dual functionality as a hydrogen bond donor/acceptor and conformational rigidity makes it a staple in cutting-edge research. As the scientific community continues to explore "underexplored chemical space," this compound is poised to remain a focal point in journals, grant proposals, and collaborative R&D initiatives worldwide.